Cas no 1431544-28-3 (4,6-Dibromo-2-(trifluoromethyl)quinoline)

• Product Name: 4,6-Dibromo-2-(trifluoromethyl)quinoline
• CAS No: 1431544-28-3
• MF: C₁₀H₄Br₂F₃N
• MW: 354.948671340942
• CID: 5576775
• Update Time: 2025-10-21

4,6-Dibromo-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2-(trifluoromethyl)quinoline
• Quinoline, 4,6-dibromo-2-(trifluoromethyl)-

• Inchi： 1S/C10H4Br2F3N/c11-5-1-2-8-6(3-5)7(12)4-9(16-8)10(13,14)15/h1-4H
• InChI Key： PZSPMCNXIHWBJR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(Br)=CC=1C(F)(F)F

Experimental Properties

• Density: 1.943±0.06 g/cm3(Predicted)
• Boiling Point: 323.1±37.0 °C(Predicted)
• pka: -2.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4,6-Dibromo-2-(trifluoromethyl)quinoline

Introduction to 4,6-Dibromo-2-(trifluoromethyl)quinoline (CAS No. 1431544-28-3)

4,6-Dibromo-2-(trifluoromethyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1431544-28-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 4,6-Dibromo-2-(trifluoromethyl)quinoline, particularly the presence of bromine and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and therapeutic research.

The molecular structure of 4,6-Dibromo-2-(trifluoromethyl)quinoline consists of a quinoline core substituted with two bromine atoms at the 4- and 6-positions and a trifluoromethyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The bromine atoms enhance electrophilic aromatic substitution reactions, while the trifluoromethyl group influences metabolic stability and binding affinity. These characteristics have positioned 4,6-Dibromo-2-(trifluoromethyl)quinoline as a key intermediate in the synthesis of more complex pharmacophores.

In recent years, quinoline derivatives have been extensively studied for their potential in addressing various therapeutic challenges. Among these derivatives, compounds with bromine and trifluoromethyl substituents have shown promise in modulating biological pathways associated with inflammation, infection, and cancer. The structural motifs present in 4,6-Dibromo-2-(trifluoromethyl)quinoline align well with these pharmacological targets, making it a candidate for further exploration in drug discovery programs.

One of the most compelling aspects of 4,6-Dibromo-2-(trifluoromethyl)quinoline is its versatility as a building block in medicinal chemistry. The presence of reactive sites allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular libraries. Additionally, the electron-withdrawing nature of the trifluoromethyl group can enhance the binding interactions with biological targets, potentially leading to improved pharmacological efficacy.

Recent advancements in computational chemistry have facilitated the rational design of quinoline derivatives like 4,6-Dibromo-2-(trifluoromethyl)quinoline. Molecular modeling studies have revealed insights into its interactions with potential biological targets, providing a framework for optimizing its pharmacokinetic properties. These computational approaches have been instrumental in predicting binding affinities and identifying lead compounds for further experimental validation.

The synthesis of 4,6-Dibromo-2-(trifluoromethyl)quinoline involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 2-aminoquinoline or 2-methoxyquinoline, sequential bromination and trifluoromethylation reactions can be employed to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has further streamlined these synthetic pathways, allowing for high yields and regioselectivity. These synthetic strategies underscore the importance of 4,6-Dibromo-2-(trifluoromethyl)quinoline as a versatile intermediate in industrial-scale drug production.

In the realm of medicinal biology, quinoline derivatives continue to be explored for their antimicrobial and anti-inflammatory properties. Studies have demonstrated that compounds structurally related to 4,6-Dibromo-2-(trifluoromethyl)quinoline can inhibit enzymes involved in bacterial metabolism or modulate immune responses. The unique combination of substituents in this molecule provides a rich foundation for developing novel therapeutics that address unmet medical needs.

The role of fluorine-containing moieties in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability and bioavailability. In 4,6-Dibromo-2-(trifluoromethyl)quinoline, the trifluoromethyl group contributes to these desirable properties while also influencing electronic distributions that affect binding interactions with biological targets. This dual functionality makes it an attractive scaffold for designing next-generation pharmaceuticals.

As research progresses, new methodologies for analyzing and characterizing quinoline derivatives like 4,6-Dibromo-2-(trifluoromethyl)quinoline continue to emerge. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed structural information that is crucial for understanding their behavior in biological systems. These analytical tools have enabled researchers to refine synthetic routes and optimize molecular properties for enhanced therapeutic efficacy.

The future prospects of 4,6-Dibromo-2-(trifluoromethyl)quinoline are promising given its structural versatility and potential applications across multiple therapeutic areas. Ongoing research aims to uncover new biological activities associated with this compound and its derivatives through high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. Such efforts are expected to yield novel lead compounds that can be advanced into clinical trials.

In conclusion,4,6-Dibromo-2-(trifluoromethyl)quinoline (CAS No. 1431544-28-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its role as an intermediate in drug development underscores its importance in addressing current challenges in medicine. As research continues to uncover new applications for this compound,4,6-Dibromo-2-(trifluoromethyl)quinoline is poised to play a pivotal role in shaping the future of therapeutic innovation.